N-{7-[4-(dimethylamino)phenyl]-5-oxo-5,6,7,8-tetrahydro-2-quinazolinyl}acetamide

• IUPAC Name: N-[7-[4-(dimethylamino)phenyl]-5-oxo-7,8-dihydro-6H-quinazolin-2-yl]acetamide
• InChI: InChI=1S/C18H20N4O2/c1-11(23)20-18-19-10-15-16(21-18)8-13(9-17(15)24)12-4-6-14(7-5-12)22(2)3/h4-7,10,13H,8-9H2,1-3H3,(H,19,20,21,23)
• InChI Key: RGCFZSGXUTZACM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC=C2C(=N1)CC(CC2=O)C3=CC=C(C=C3)N(C)C
• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol

Description

N-{7-[4-(dimethylamino)phenyl]-5-oxo-5,6,7,8-tetrahydro-2-quinazolinyl}acetamide, commonly known as DTQA, is a synthetic compound that has been widely used in scientific research. DTQA is a member of the quinazolinone family of compounds, which are known for their diverse biological activities.

Mechanism of Action

DTQA is a small molecule that can bind to specific sites on target proteins. When bound, DTQA undergoes a conformational change that results in a fluorescence signal. This fluorescence signal can be used to monitor protein conformational changes and protein-protein interactions.
Biochemical and Physiological Effects:
DTQA has been shown to have minimal toxicity and does not affect cell viability. It has been used in a variety of cell-based assays to monitor protein-protein interactions and protein conformational changes. In addition, DTQA has been shown to be a useful tool for studying the aggregation of amyloidogenic proteins and for identifying potential therapeutic agents for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

DTQA has several advantages for lab experiments. It is easy to synthesize and purify, has minimal toxicity, and can be used in a variety of cell-based assays. However, DTQA has some limitations. It is not suitable for in vivo studies, as it cannot penetrate cell membranes. In addition, DTQA is sensitive to pH changes and can be affected by the presence of other compounds in the assay system.

Future Directions

There are several future directions for the use of DTQA in scientific research. One potential application is in the development of new therapeutic agents for neurodegenerative diseases. DTQA can be used to screen for compounds that can prevent the aggregation of amyloidogenic proteins. Another potential application is in the study of protein-protein interactions in living cells. New techniques are being developed that allow for the imaging of protein-protein interactions in real-time, and DTQA could be a useful tool in these studies. Finally, DTQA could be used in the development of new diagnostic tools for neurodegenerative diseases. The fluorescence signal generated by DTQA could be used to detect the presence of amyloidogenic proteins in patient samples.

Scientific Research Applications

DTQA has been extensively used in scientific research as a fluorescent probe for detecting protein conformational changes and protein-protein interactions. It has also been used as a tool for studying the aggregation of amyloidogenic proteins, such as amyloid beta peptide and alpha-synuclein, which are associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease.